Cas no 393091-06-0 ()

• CAS No: 393091-06-0
• MF: C₁₁H₈Cl₄O₂
• MW: 313.99201965332
• CID: 6668834
• PubChem ID: 10903104
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C11H8Cl4O2/c12-10(13)7-5-3-1-2-4-6(7)9(10)11(14,15)8(16)17-9/h1-3,5-7H,4H2/t6-,7+,9-/m1/s1
• InChI Key： KOAUYCILDULJQK-BKPPORCPSA-N
• SMILES： ClC1([C@H]2C=CC=CC[C@H]2[C@@]21C(C(=O)O2)(Cl)Cl)Cl

Computed Properties

• Exact Mass: 313.924890g/mol
• Monoisotopic Mass: 311.927840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Beta propiolactones